Cas no 51235-22-4 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-(1-methylcyclopentyl)-6-(methylthio)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 3-(1-methylcyclopentyl)-6-(methylthio)-
• CAS No: 51235-22-4
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 362866
• PubChem ID: 21509711
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-(1-methylcyclopentyl)-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 3-(1-methylcyclopentyl)-6-(methylthio)-
• 3-(1-methylcyclopentyl)-6-methylsulfanyl-1H-1,3,5-triazine-2,4-dione
• 51235-22-4
• 3-(1-Methylcyclopentyl)-6-(methylsulfanyl)-1,3,5-triazine-2,4(1H,3H)-dione
• DTXSID20615317
• 3-(1-Methylcyclopentyl)-6-(methylthio)-1,3,5-triazine-2,4(1H,3H)-dione
• SCHEMBL11846011

• Inchi： 1S/C10H15N3O2S/c1-10(5-3-4-6-10)13-8(14)11-7(16-2)12-9(13)15/h3-6H2,1-2H3,(H,11,12,14,15)
• InChI Key： VBMKJCUQXLEORT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(N(C(N1)=O)C1(C)CCCC1)=O

Computed Properties

• Exact Mass: 241.08865
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 61.77